1-(thiophen-2-ylmethyl)-1H-imidazole-4-carboxylic acid

• IUPAC Name: 1-(thiophen-2-ylmethyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C9H8N2O2S/c12-9(13)8-5-11(6-10-8)4-7-2-1-3-14-7/h1-3,5-6H,4H2,(H,12,13)
• InChI Key: OBNFNMPTAAHNIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C=C(N=C2)C(=O)O
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol

Description

1-(Thiophen-2-ylmethyl)-1H-imidazole-4-carboxylic acid, also known as TIC, is an organic compound belonging to the imidazole family. It is a colorless solid that is soluble in water and other organic solvents. TIC is widely used in scientific research and has a wide range of applications in the fields of biochemistry, physiology and pharmacology.

Scientific Research Applications

Luminescence and Magnetism in Metal-Organic Frameworks (MOFs)

A study explored the synthesis of a terthiophene-based imidazole luminophore and its application in creating a new Metal-Organic Framework (MOF) that exhibits both luminescence and magnetic behaviors. This MOF was synthesized under solvothermal conditions, utilizing manganese and showcasing a unique structural configuration that supports ligand-based emission and metal-based magnetism (Wang et al., 2021).

Synthesis of Heterocyclic Compounds

Research highlighted the synthesis of novel thiophene-containing compounds, which are recognized for their versatile biological activities, including anticancer, antibacterial, antiviral, and antioxidant properties. The synthesis involves thiophene and benzimidazole or 1,2,4-triazole moieties, demonstrating the potential of thiophene derivatives in creating bioactive compounds (Mabkhot et al., 2017).

Hydrogen-Bonded Luminescent Assemblies

Another study reports on the synthesis of stilbenecarboxylic and dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids, forming non-covalent complexes with an imidazoline base. These complexes demonstrate significant blue or blue–green photoluminescence in solution, indicating their potential application in luminescent materials (Osterod et al., 2001).

Construction of Coordination Polymers

Research into the construction of coordination polymers utilizing imidazole-based multi-carboxylate ligands has led to the synthesis of structures with diverse architectures. These polymers demonstrate the versatility of imidazole compounds in forming complex structures with potential applications in catalysis, molecular recognition, and more (Guo et al., 2013).

Anticancer Activity Evaluation

A study focused on the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, evaluating their anticancer activity. This research exemplifies the application of imidazole derivatives in medicinal chemistry, particularly in designing compounds with potential anticancer properties (Kumar et al., 2013).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds have a broad range of chemical and biological properties . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

It is known that imidazole derivatives can interact with various biochemical pathways due to their broad range of biological activities .

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .